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For Researchers, Scientists, and Drug Development Professionals

Abstract
Agistatin E is a fungal metabolite, a pyranacetal originally isolated from Fusarium sp., that has

garnered interest for its biological activities, most notably its inhibition of cholesterol

biosynthesis. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and known biological functions of Agistatin E. Detailed

experimental protocols for key assays are provided, and relevant biological pathways are

visualized to facilitate a deeper understanding of its mechanism of action.

Chemical Structure and Properties
Agistatin E is a complex heterocyclic organic molecule. Its structure and properties are

summarized below.

Chemical Structure:

The IUPAC name for Agistatin E is (2S,4aR,5R,6R,8aS)-6-ethyloctahydro-4a,8a-dihydroxy-

2,5-epoxy-4H-1-benzopyran-4-one[1].
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Physicochemical Properties of Agistatin E

Property Value Reference

CAS Number 144096-48-0 [1][2]

Molecular Formula C₁₁H₁₆O₅ [1][3]

Molecular Weight 228.2 g/mol [1][3]

Appearance White to off-white solid [4]

Purity ≥95% (by HPLC) [3][4]

Solubility
Soluble in DMSO, methanol,

100% ethanol, or acetone.
[1][4]

Storage

Store at -20°C as a powder.

Solutions in DMSO can be

stored at -80°C for up to 6

months.

[2]

Source Isolated from Fusarium sp. [2][3][5]

Biological Activity
The primary reported biological activity of Agistatin E is the inhibition of cholesterol

biosynthesis[2][3][5]. This positions it as a molecule of interest for research into metabolic

disorders and potentially as a lead compound for the development of new therapeutic agents.

Inhibition of Cholesterol Biosynthesis
Agistatin E has been shown to inhibit the cholesterol biosynthesis pathway. While the precise

molecular target within the pathway has not been definitively elucidated in the available
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literature, its action is analogous to that of statins, which are well-known inhibitors of HMG-CoA

reductase, the rate-limiting enzyme in this pathway.

Cholesterol Biosynthesis Pathway Overview

The synthesis of cholesterol is a complex, multi-step process that is crucial for maintaining

cellular membrane integrity and as a precursor for steroid hormones and bile acids. A simplified

overview of the initial and rate-limiting steps of this pathway is depicted below.
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Simplified Cholesterol Biosynthesis Pathway

Potential Site of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b599487?utm_src=pdf-body-img
https://www.benchchem.com/product/b599487?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Regulation of cholesterol biosynthesis and cancer signaling - PMC [pmc.ncbi.nlm.nih.gov]

2. Regulation of HMG-CoA reductase and cholesterol metabolism [infobiochem.com]

3. The significance of the cholesterol biosynthetic pathway in cell growth and carcinogenesis
(review) - PubMed [pubmed.ncbi.nlm.nih.gov]

4. HMG-CoA reductase - Wikipedia [en.wikipedia.org]

5. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Agistatin E: A Technical Guide to its Chemical Structure,
Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599487#agistatin-e-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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